Cas no 170442-02-1 (1H-Pyrrolizine-1-carbonitrile,hexahydro-)

• Product Name: 1H-Pyrrolizine-1-carbonitrile,hexahydro-
• CAS No: 170442-02-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 111339
• PubChem ID: 19733816
• Update Time: 2025-04-18

1H-Pyrrolizine-1-carbonitrile,hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-1-carbonitrile,hexahydro-
• 1H-Pyrrolizine-1-carbonitrile,hexahydro-(9CI)
• 1H-Pyrrolizine-1-carbonitrile, hexahydro-
• AKOS021174516
• 170442-02-1
• SCHEMBL6634535
• Hexahydro-1H-pyrrolizine-1-carbonitrile

• Inchi： 1S/C8H12N2/c9-6-7-3-5-10-4-1-2-8(7)10/h7-8H,1-5H2
• InChI Key： VXFRTMYKRBUMDD-UHFFFAOYSA-N
• SMILES： N12CCCC1C(C#N)CC2

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 27.03